Cas no 1268052-18-1 (Methyl4,7-Dichloroindole-3-carboxylate)

• Product Name: Methyl4,7-Dichloroindole-3-carboxylate
• CAS No: 1268052-18-1
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• MDL: MFCD31536666
• CID: 4566117
• Update Time: 2025-08-05

Methyl4,7-Dichloroindole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,7-Dichloroindole-3-carboxylate
• Methyl4,7-Dichloroindole-3-carboxylate

• MDL： MFCD31536666
• Inchi： 1S/C10H7Cl2NO2/c1-15-10(14)5-4-13-9-7(12)3-2-6(11)8(5)9/h2-4,13H,1H3
• InChI Key： XQUJJJGOKFKDED-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2Cl)C(C(OC)=O)=C1

Additional information on Methyl4,7-Dichloroindole-3-carboxylate

Methyl 4,7-Dichloroindole-3-carboxylate (CAS No. 1268052-18-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4,7-Dichloroindole-3-carboxylate (CAS No. 1268052-18-1) is a significant intermediate in the field of pharmaceutical chemistry, playing a crucial role in the synthesis of various bioactive molecules. This compound, characterized by its dichlorinated indole core, has garnered considerable attention due to its utility in constructing complex structures that exhibit diverse biological activities. The unique structural features of Methyl 4,7-Dichloroindole-3-carboxylate make it a valuable building block for drug discovery and development, particularly in the quest for novel therapeutic agents.

The indole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. Derivatives of indole have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. Among these derivatives, compounds containing chlorine substituents at specific positions, such as the 4 and 7 positions of the indole ring, have shown enhanced pharmacological properties. The presence of these chlorine atoms not only influences the electronic properties of the molecule but also enhances its binding affinity to biological targets.

Methyl 4,7-Dichloroindole-3-carboxylate is particularly interesting because it serves as a versatile precursor for synthesizing more complex indole derivatives. The carboxylate group at the 3-position provides a handle for further functionalization via esterification or amidation reactions, allowing chemists to tailor the molecule's properties to specific biological needs. This flexibility has made it a popular choice for researchers working on developing new drugs.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 4,7-Dichloroindole-3-carboxylate in pharmaceutical research. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of biaryl indole derivatives, which are known to exhibit potent biological activities. These reactions often utilize Methyl 4,7-Dichloroindole-3-carboxylate as a starting material, demonstrating its central role in modern synthetic strategies.

The compound's utility extends beyond simple structural diversification. It has been employed in the synthesis of indole-based inhibitors targeting enzymes involved in disease pathways. For example, studies have shown that derivatives of Methyl 4,7-Dichloroindole-3-carboxylate can inhibit kinases and other enzymes relevant to cancer progression. These findings underscore the compound's potential as a lead compound or intermediate in drug development pipelines.

In addition to its role in small-molecule drug discovery, Methyl 4,7-Dichloroindole-3-carboxylate has found applications in materials science and agrochemicals. Its unique structural features make it a suitable candidate for designing novel materials with specific optoelectronic properties or for developing advanced agrochemicals with improved efficacy and environmental compatibility.

The synthesis of Methyl 4,7-Dichloroindole-3-carboxylate itself is an area of active research. Recent reports have described efficient synthetic routes that minimize waste and improve yield, aligning with the growing emphasis on sustainable chemistry practices. These methods often involve catalytic processes that reduce reliance on hazardous reagents and enhance atom economy.

The pharmacological potential of compounds derived from Methyl 4,7-Dichloroindole-3-carboxylate continues to be explored through both experimental and computational studies. High-throughput screening campaigns have identified several promising derivatives with potent activity against various disease targets. Meanwhile, computational modeling techniques are being used to predict the binding modes of these compounds to biological receptors, aiding in the rational design of next-generation drugs.

In conclusion, Methyl 4,7-Dichloroindole-3-carboxylate (CAS No. 1268052-18-1) is a multifaceted intermediate with significant applications in pharmaceutical synthesis. Its unique structural features and versatility make it an indispensable tool for researchers seeking to develop novel bioactive molecules. As synthetic methodologies continue to evolve and our understanding of disease mechanisms deepens, the importance of this compound is likely to grow even further.